ethyl 2-(4-iodophenoxy)propanoate

• IUPAC Name: ethyl 2-(4-iodophenoxy)propanoate
• InChI: InChI=1S/C11H13IO3/c1-3-14-11(13)8(2)15-10-6-4-9(12)5-7-10/h4-8H,3H2,1-2H3
• InChI Key: SHBODRNPEFIEIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=C(C=C1)I
• Molecular Formula: C11H13IO3
• Molecular Weight: 320.12 g/mol

Description

Ethyl 2-(4-iodophenoxy)propanoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is synthesized using a specific method and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Herbicide Development

Research has explored derivatives of ethyl 2-(4-iodophenoxy)propanoate for their potential use as herbicides. A notable study synthesized ethyl 2-[4-(3-fluoro-2-quinoxalinyloxy)phenoxy]propanoate, a fluoro analogue of the herbicide quizalofopethyl. This synthesis demonstrates the potential of ethyl 2-(4-iodophenoxy)propanoate derivatives in the development of new herbicidal compounds (Makino & Yoshioka, 1987).

Photophysical and Photochemical Properties

Another research focus is the study of photophysical and photochemical properties of compounds related to ethyl 2-(4-iodophenoxy)propanoate. For instance, a study involving zinc(II) and chloroindium(III) phthalocyanines bearing ethyl 7-oxy-6-chloro-4-methylcoumarin-3-propanoate groups delved into their synthesis, characterization, and investigation of photophysical and photochemical properties (Kuruca et al., 2018).

Chemical Synthesis

Ethyl 2-(4-iodophenoxy)propanoate and its derivatives are also studied for their role in chemical synthesis processes. For example, research on the electroreductive radical cyclization of ethyl 2-bromo-3-allyloxy- and 3-(propargyloxy)propropanoates, catalyzed by nickel(I), highlights the use of related compounds in synthetic chemistry. This study sheds light on the mechanisms involved in forming novel organic compounds, expanding the understanding of chemical synthesis techniques (Esteves et al., 2005).

Green Chemistry and Renewable Resources

In the realm of green chemistry, research has explored the use of derivatives of ethyl 2-(4-iodophenoxy)propanoate for sustainable chemical processes. A study on phloretic acid, derived from a similar compound, looked at its use as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation. This research promotes the use of renewable resources in chemical synthesis, aligning with the principles of green chemistry (Trejo-Machin et al., 2017).

Chiral Compound Synthesis

The compound has also been studied in the context of synthesizing chiral compounds. A notable example is the enzyme-catalyzed synthesis of (R)- and (S)-3-hydroxy-3-(10-alkyl-10H-phenothiazin-3-yl)propanoic acids from racemic ethyl 3-hydroxy-3-(10-alkyl-10H-phenothiazin-3-yl)propanoates, demonstrating the compound's utility in producing highly enantiomerically enriched products (Brem et al., 2010).